Potassium (Z)-2-bromo-3-methylbut-1-enyltrifluoroborate
Overview
Description
Potassium (Z)-2-bromo-3-methylbut-1-enyltrifluoroborate likely belongs to the class of organoboron compounds, which are organic compounds containing a boron atom. Organoboron chemistry is a rich field offering many reactions of academic and commercial interest due to the unique properties of boron, which forms stable covalent bonds with carbon .
Chemical Reactions Analysis
Organoboron compounds are known for their versatility in organic synthesis. They can participate in various reactions such as hydroboration, Suzuki coupling, and conjugate addition . The specific reactions of Potassium (Z)-2-bromo-3-methylbut-1-enyltrifluoroborate would depend on its exact structure and the reaction conditions.Physical And Chemical Properties Analysis
The physical and chemical properties of organoboron compounds can vary widely. Some are stable under normal conditions, while others are reactive. Many organoboron compounds are sensitive to air and moisture .Scientific Research Applications
Selective Hydrogenation for Synthesis of β-Trifluoromethylstyrenes
Potassium (Z)-2-bromo-3-methylbut-1-enyltrifluoroborate plays a pivotal role in the palladium-catalyzed selective hydrogenation process. This procedure enables the synthesis of either the (Z)- or (E)-isomer of vinylborate with high purity, further coupling with bromo- and iodoarenes to yield a variety of (Z)- or (E)-β-trifluoromethylstyrenes. This method showcases a safe synthesis path from HFC-245fa and BF3·OEt2, demonstrating its utility in organic synthesis and material science (Ramachandran & Mitsuhashi, 2015).
Alkylation and Catalytic Rearrangement in Organic Synthesis
The compound also finds application in the alkylation of sodium and potassium 3,4-methylenedioxyphenolates with 1-bromo-3-methylbut-2-ene. This process results in a variety of alkylation products, demonstrating the compound's versatility in organic synthesis. The catalytic rearrangement of the resulting ethers under specific conditions furthers the compound's utility in producing complex organic molecules with potential applications in drug development and synthesis of natural products (Piccardi et al., 1977).
Synthesis of Functionalized Organotrifluoroborates
Furthermore, potassium (Z)-2-bromo-3-methylbut-1-enyltrifluoroborate is integral in the synthesis of functionalized organotrifluoroborates. Through the in situ reaction of dibromomethane or diiodomethane in the presence of trialkyl borates, followed by treatment with KHF2, this method provides a novel synthetic route for the preparation of potassium organotrifluoroborates via nucleophilic substitution. This underscores the compound's significant role in the development of organotrifluoroborate-based reagents and intermediates for chemical synthesis (Molander & Ham, 2006).
Stereoselective Synthesis of Conjugated Dienes
The use of potassium (Z)-2-bromo-3-methylbut-1-enyltrifluoroborate in stereoselective Suzuki-Miyaura cross-coupling reactions to synthesize conjugated dienes highlights its applicability in creating complex molecular structures. This process allows for the stereospecific synthesis of (E,E)-, (E,Z)-, (Z,E)-, or (Z,Z)-conjugated dienes, demonstrating the compound's utility in facilitating precise synthetic control over the stereochemistry of the products. Such capabilities are crucial for the synthesis of biologically active compounds and advanced materials (Molander & Felix, 2005).
Safety And Hazards
Future Directions
The field of organoboron chemistry continues to grow, with new reactions and applications being discovered regularly. Future research will likely focus on developing new synthetic methods, exploring the reactivity of organoboron compounds, and investigating their potential applications in medicine and other fields .
properties
IUPAC Name |
potassium;[(Z)-2-bromo-3-methylbut-1-enyl]-trifluoroboranuide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8BBrF3.K/c1-4(2)5(7)3-6(8,9)10;/h3-4H,1-2H3;/q-1;+1/b5-3-; | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RBANXFWDXPRDFR-FBZPGIPVSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B-](C=C(C(C)C)Br)(F)(F)F.[K+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[B-](/C=C(/C(C)C)\Br)(F)(F)F.[K+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8BBrF3K | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.93 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Potassium (Z)-2-bromo-3-methylbut-1-enyltrifluoroborate |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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